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Compound of Interest

2-Bromo-6-
Compound Name: S
methylisonicotinaldehyde

Cat. No.: B8250814

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Bromo-6-methylisonicotinaldehyde
(CAS No. 1060805-89-1) was not available in the public domain at the time of this writing. The
following guidance is based on the safety protocols for structurally similar chemicals, including
brominated pyridines and aldehydes, and general principles of laboratory safety. It is imperative
that a comprehensive risk assessment be conducted by qualified personnel before handling
this substance.

Immediate Safety and Handling Precautions

2-Bromo-6-methylisonicotinaldehyde is a compound that should be handled with care due to
its chemical structure, which suggests potential irritant and toxic properties. The presence of a
bromine atom and an aldehyde group on a pyridine ring indicates that the substance may be
harmful if inhaled, ingested, or comes into contact with skin.

Personal Protective Equipment (PPE):

A summary of the recommended personal protective equipment for handling 2-Bromo-6-
methylisonicotinaldehyde is provided in the table below. This is a conservative
recommendation and should be adapted based on a site-specific risk assessment.
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PPE Category

Recommended Equipment

Eye and Face

Chemical safety goggles and a face shield
should be worn to protect against splashes and
vapors. Standard safety glasses are not

sufficient.

Chemically resistant gloves, such as nitrile or

neoprene, should be worn. The breakthrough

Hand ) ) )
time of the glove material should be considered
for the duration of the handling task.
A flame-retardant lab coat should be worn. For
tasks with a higher risk of splashes, a

Body

chemically resistant apron should be worn over

the lab coat.

Respiratory

All handling of solid or volatile forms of this
chemical should be conducted in a certified
chemical fume hood to avoid inhalation of dust

or vapors.[1]

Operational and Disposal Plans

Handling Procedures:

e Preparation:

o Ensure that a certified chemical fume hood is in proper working order.[1]

o Verify that an eyewash station and safety shower are readily accessible and have been

recently tested.[1]

o Assemble all necessary equipment and reagents before starting work.

o Don the appropriate personal protective equipment as detailed in the table above.

e Weighing and Transfer:
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[e]

Handle the solid chemical in a fume hood to minimize inhalation of any dust particles.

o

Use appropriate tools (e.g., spatula, weighing paper) to handle the solid.

[¢]

Avoid creating dust. If the material is a fine powder, handle it with extra care.

[¢]

Close the container tightly immediately after use.[1]

e In Solution:
o When dissolving the compound, add it slowly to the solvent to avoid splashing.
o If the dissolution process is exothermic, cool the flask in an ice bath.

o Keep the container with the solution covered to the extent possible to minimize the release
of vapors.

Storage:

o Store 2-Bromo-6-methylisonicotinaldehyde in a tightly sealed container in a cool, dry, and
well-ventilated area.[1]

e The recommended storage temperature is 4°C, under a nitrogen atmosphere.
o Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]
Spill Management:

 In the event of a small spill, and if it is safe to do so, absorb the material with an inert
absorbent material (e.g., vermiculite, sand).

e Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

o For larger spills, evacuate the area and contact the appropriate emergency response team.

Disposal Plan:
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o All waste containing 2-Bromo-6-methylisonicotinaldehyde, including contaminated PPE
and absorbent materials, must be disposed of as hazardous waste.

» Follow all local, state, and federal regulations for the disposal of chemical waste.
e Do not dispose of this chemical down the drain.

Experimental Workflow Diagram

The following diagram outlines the standard workflow for the safe handling and disposal of 2-
Bromo-6-methylisonicotinaldehyde.
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Workflow for Handling 2-Bromo-6-methylisonicotinaldehyde
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Caption: Safe handling workflow for 2-Bromo-6-methylisonicotinaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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